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CAS No.: 3772-13-2

Cat. No.: B1580642

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the spectroscopic properties of 2,2-
Dimethylthiirane (also known as isobutylene sulfide), a heterocyclic organic compound of

interest in various chemical and pharmaceutical research domains. This document delves into

the theoretical underpinnings and practical applications of key spectroscopic techniques for the

characterization of this molecule, including Nuclear Magnetic Resonance (NMR) spectroscopy

(¹H and ¹³C), Infrared (IR) Spectroscopy, Mass Spectrometry (MS), and Raman Spectroscopy.

Detailed experimental protocols, data interpretation, and causality behind experimental choices

are discussed to provide a self-validating framework for researchers. All presented data is

supported by authoritative sources and compiled for facile reference.

Introduction
2,2-Dimethylthiirane, a strained three-membered ring containing a sulfur atom, presents a

unique structural motif that imparts distinct chemical reactivity and spectroscopic features. Its

molecular formula is C₄H₈S, and its structure consists of a propane backbone with a sulfur
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atom bridging the C1 and C2 positions, and two methyl groups attached to the C2 position. The

inherent ring strain and the presence of the heteroatom make it a valuable synthon in organic

chemistry and a subject of interest in medicinal chemistry for the development of novel

therapeutic agents.

Accurate and unambiguous characterization of 2,2-Dimethylthiirane is paramount for its

application in synthesis and drug development. Spectroscopic techniques provide a powerful

arsenal for elucidating its molecular structure, identifying functional groups, and confirming its

purity. This guide aims to be an authoritative resource for scientists, providing not only the

spectral data but also the rationale behind the acquisition and interpretation of this data.

Synthesis of 2,2-Dimethylthiirane
A common and efficient method for the synthesis of thiiranes is the reaction of the

corresponding epoxide with a sulfur-transfer reagent. For 2,2-Dimethylthiirane, a reliable

synthesis route involves the reaction of 2,2-dimethyloxirane (isobutylene oxide) with thiourea.

Reaction Principle
The synthesis proceeds via a nucleophilic ring-opening of the epoxide by thiourea, followed by

an intramolecular cyclization to form the thiirane ring and urea as a byproduct. The reaction is

typically carried out in a suitable solvent and can be catalyzed by mild acid.

2,2-Dimethyloxirane + Thiourea IntermediateNucleophilic attack 2,2-Dimethylthiirane + UreaIntramolecular cyclization

Click to download full resolution via product page

Caption: Synthesis of 2,2-Dimethylthiirane from 2,2-dimethyloxirane.

Detailed Experimental Protocol
Materials:

2,2-Dimethyloxirane (Isobutylene oxide)

Thiourea
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Methanol

Water

Diethyl ether

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

thiourea (1.1 equivalents) in a mixture of methanol and water (e.g., 9:1 v/v).

Add 2,2-dimethyloxirane (1.0 equivalent) to the solution.

Heat the reaction mixture to reflux and maintain for a period of 2-4 hours, monitoring the

reaction progress by thin-layer chromatography (TLC).

After completion, allow the mixture to cool to room temperature.

Remove the methanol under reduced pressure using a rotary evaporator.

To the remaining aqueous solution, add diethyl ether and transfer the mixture to a separatory

funnel.

Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic layers and wash with brine (saturated NaCl solution).
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude 2,2-Dimethylthiirane.

Purify the product by distillation to yield pure 2,2-Dimethylthiirane as a colorless liquid.

Spectroscopic Data and Analysis
The following sections detail the characteristic spectroscopic data for 2,2-Dimethylthiirane.

The data presented is a compilation from authoritative spectral databases.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone technique for the structural elucidation of organic

molecules, providing detailed information about the chemical environment of ¹H and ¹³C nuclei.

The ¹H NMR spectrum of 2,2-Dimethylthiirane is relatively simple due to the molecule's

symmetry. It exhibits two distinct signals.

Table 1: ¹H NMR Spectral Data for 2,2-Dimethylthiirane

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~1.5 Singlet 6H
Two equivalent methyl

groups (-CH₃)

~2.1 Singlet 2H
Methylene protons of

the thiirane ring (-CH₂)

Causality behind the Spectrum: The two methyl groups are chemically equivalent as they are

attached to the same quaternary carbon atom, resulting in a single resonance with an

integration of 6H. The absence of adjacent protons leads to a singlet multiplicity. The two

protons of the methylene group in the thiirane ring are also equivalent and give rise to a single

peak with an integration of 2H. Their downfield shift compared to the methyl protons is due to

the influence of the adjacent sulfur atom.

The ¹³C NMR spectrum of 2,2-Dimethylthiirane is also straightforward, showing three distinct

carbon signals.
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Table 2: ¹³C NMR Spectral Data for 2,2-Dimethylthiirane

Chemical Shift (δ, ppm) Assignment

~25 Methyl carbons (-CH₃)

~35 Methylene carbon of the thiirane ring (-CH₂)

~40
Quaternary carbon of the thiirane ring (-

C(CH₃)₂)

Causality behind the Spectrum: The two methyl carbons are equivalent and thus produce a

single signal. The methylene carbon and the quaternary carbon of the three-membered ring are

in unique chemical environments and therefore resonate at different chemical shifts. The

chemical shifts are in the expected region for sp³ hybridized carbons, with the carbons of the

thiirane ring being slightly deshielded due to the ring strain and the presence of the sulfur atom.

Infrared (IR) Spectroscopy
IR spectroscopy is a valuable tool for identifying the functional groups present in a molecule by

detecting the vibrations of its bonds.

Table 3: Key IR Absorption Bands for 2,2-Dimethylthiirane

Wavenumber (cm⁻¹) Intensity Assignment

~2960 Strong
C-H stretching (asymmetric) of

methyl groups

~2870 Strong
C-H stretching (symmetric) of

methyl groups

~1460 Medium
C-H bending (scissoring) of

methylene group

~1370 Medium
C-H bending (symmetric) of

methyl groups

~650 Medium C-S stretching
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Data Interpretation: The IR spectrum is dominated by absorptions corresponding to C-H

vibrations of the methyl and methylene groups. The presence of a band in the region of 600-

700 cm⁻¹ is characteristic of the C-S stretching vibration, confirming the presence of the

thiirane ring. The absence of strong absorptions in other regions (e.g., no O-H or C=O

stretching bands) indicates the purity of the compound.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification and structural elucidation.

Table 4: Major Fragments in the Mass Spectrum of 2,2-Dimethylthiirane

m/z Relative Intensity (%) Assignment

88 High Molecular ion [M]⁺

73 Medium [M - CH₃]⁺

55 High [C₄H₇]⁺

41 High [C₃H₅]⁺

Fragmentation Analysis: The mass spectrum of 2,2-Dimethylthiirane shows a prominent

molecular ion peak at m/z 88, corresponding to its molecular weight. A significant fragment is

observed at m/z 73, resulting from the loss of a methyl radical. The base peak is often

observed at m/z 55, which can be attributed to the formation of a stable allyl cation after

rearrangement. The peak at m/z 41 corresponds to the allyl cation.

[C₄H₈S]⁺˙
m/z = 88

[C₃H₅S]⁺
m/z = 73- CH₃˙

[C₄H₇]⁺
m/z = 55

Rearrangement & -HS˙

[C₃H₅]⁺
m/z = 41

- CH₂
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Caption: Proposed fragmentation pathway of 2,2-Dimethylthiirane.

Raman Spectroscopy
Raman spectroscopy provides complementary information to IR spectroscopy, particularly for

symmetric vibrations and bonds that are weakly polar.

Table 5: Prominent Raman Shifts for 2,2-Dimethylthiirane

Raman Shift (cm⁻¹) Intensity Assignment

~2920 Strong
C-H stretching (symmetric) of

methyl groups

~1450 Medium C-H bending

~650 Strong C-S stretching (symmetric)

~300 Strong Ring deformation

Rationale for Analysis: The C-S symmetric stretching vibration, which may be weak in the IR

spectrum, often gives a strong signal in the Raman spectrum. This makes Raman

spectroscopy particularly useful for confirming the presence and integrity of the thiirane ring.

The low-frequency region reveals information about the skeletal vibrations and deformations of

the three-membered ring.

Experimental Workflow and Self-Validation
To ensure the scientific integrity of the data, a systematic workflow should be followed for the

spectroscopic analysis of 2,2-Dimethylthiirane.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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